Cas no 1238701-51-3 (2-bromo-1-(2-bromophenyl)ethan-1-ol)

• Product Name: 2-bromo-1-(2-bromophenyl)ethan-1-ol
• CAS No: 1238701-51-3
• MF: C₈H₈Br₂O
• MW: 279.956521034241
• MDL: MFCD24346318
• CID: 5157823
• PubChem ID: 13736677
• Update Time: 2025-07-02

2-bromo-1-(2-bromophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2-bromophenyl)ethan-1-ol
• Benzenemethanol, 2-bromo-α-(bromomethyl)-

• MDL： MFCD24346318
• Inchi： 1S/C8H8Br2O/c9-5-8(11)6-3-1-2-4-7(6)10/h1-4,8,11H,5H2
• InChI Key： LSOZDQDHEMEVRG-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1Br)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2

Additional information on 2-bromo-1-(2-bromophenyl)ethan-1-ol

Recent Advances in the Study of 2-bromo-1-(2-bromophenyl)ethan-1-ol (CAS: 1238701-51-3) in Chemical Biology and Pharmaceutical Research

The compound 2-bromo-1-(2-bromophenyl)ethan-1-ol (CAS: 1238701-51-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in organic synthesis and potential therapeutic properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-bromo-1-(2-bromophenyl)ethan-1-ol as a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of two bromine atoms, make it a valuable building block for the construction of complex organic frameworks. Researchers have successfully utilized this compound in the synthesis of novel heterocyclic compounds, which exhibit promising antimicrobial and anticancer activities.

In a study published in the Journal of Medicinal Chemistry, scientists investigated the potential of 2-bromo-1-(2-bromophenyl)ethan-1-ol as a precursor for the development of kinase inhibitors. The compound's ability to undergo selective functionalization was leveraged to create a series of derivatives with enhanced binding affinity to specific kinase targets. Preliminary results indicated that some of these derivatives showed potent inhibitory activity against cancer-related kinases, suggesting their potential as lead compounds for further optimization.

Another area of interest is the compound's role in the synthesis of chiral building blocks. Recent work published in Organic Letters demonstrated the use of 2-bromo-1-(2-bromophenyl)ethan-1-ol in asymmetric synthesis, where it served as a starting material for the preparation of enantiomerically pure compounds. This advancement is particularly significant for the pharmaceutical industry, where the demand for chiral drugs continues to grow.

Beyond its synthetic utility, 2-bromo-1-(2-bromophenyl)ethan-1-ol has also been explored for its direct biological effects. A recent study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits moderate anti-inflammatory activity in vitro, possibly due to its ability to modulate specific signaling pathways. While further studies are needed to elucidate its mechanism of action, these findings open new avenues for its potential therapeutic applications.

In conclusion, the growing body of research on 2-bromo-1-(2-bromophenyl)ethan-1-ol (CAS: 1238701-51-3) underscores its importance in both synthetic chemistry and drug discovery. Its versatility as a synthetic intermediate and its emerging biological activities make it a compound of significant interest for future research. Continued exploration of its derivatives and their biological properties may lead to the development of novel therapeutic agents in the coming years.